Cas no 81212-02-4 (1,3,5-Benzenetrisulfonic acid, 2-methyl-)

• Product Name: 1,3,5-Benzenetrisulfonic acid, 2-methyl-
• CAS No: 81212-02-4
• MF: C₇H₈O₉S₃
• MW: 332.328019142151
• CID: 1804994
• PubChem ID: 19778781
• Update Time: 2025-04-21

1,3,5-Benzenetrisulfonic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetrisulfonic acid, 2-methyl-
• 2-methylbenzene-1,3,5-trisulfonic acid
• SCHEMBL5125062
• DTXSID90599832
• 81212-02-4

• Inchi： 1S/C7H8O9S3/c1-4-6(18(11,12)13)2-5(17(8,9)10)3-7(4)19(14,15)16/h2-3H,1H3,(H,8,9,10)(H,11,12,13)(H,14,15,16)
• InChI Key： ICXPAILIMRETGF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1C)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 331.93304535g/mol
• Monoisotopic Mass: 331.93304535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 188Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates